Cas no 1072951-56-4 ((5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid)

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid structure
1072951-56-4 structure
Product Name:(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
CAS No:1072951-56-4
MF:C7H5BBrF3O3
MW:284.823012113571
MDL:MFCD11504857
CID:840010
PubChem ID:46736815
Update Time:2025-04-19

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID
    • (5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
    • [5-bromo-2-(trifluoromethoxy)phenyl]boronic acid
    • 5-Bromo-2-(trifluoromethoxy)phenylboronic acid
    • 5-BROMO-2-(TRIFLUOROMETHOXY)BENZENEBORONIC ACID
    • AKOS015834777
    • 1072951-56-4
    • (5-Bromo-2-(trifluoromethoxy)phenyl)boronicacid
    • PS-9734
    • MFCD11504857
    • GLPYFDWQKJBUGP-UHFFFAOYSA-N
    • CS-0038981
    • DTXSID50673889
    • MDL： MFCD11504857
    • Inchi： 1S/C7H5BBrF3O3/c9-4-1-2-6(15-7(10,11)12)5(3-4)8(13)14/h1-3,13-14H
    • InChI Key： GLPYFDWQKJBUGP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(B(O)O)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 283.94700
  • Monoisotopic Mass: 283.94672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.088 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 1.02750

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Security Information

  • HazardClass：IRRITANT

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB271191-1 g
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; .
 1072951-56-4 96%
1g
 €143.80 2023-04-26
abcr
AB271191-5 g
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; .
 1072951-56-4 96%
5g
 €383.90 2023-04-26
abcr
AB271191-10 g
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; .
 1072951-56-4 96%
10g
 €619.20 2023-04-26
abcr
AB271191-25 g
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; .
 1072951-56-4 96%
25g
 €1167.80 2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B886636-1g
5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID
 1072951-56-4 98%
1g
 ￥496.80 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B886636-5g
5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID
 1072951-56-4 98%
5g
 ￥1,059.30 2022-09-02
Apollo Scientific
PC49296-1g
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid
 1072951-56-4
1g
 £23.00 2025-02-21
Apollo Scientific
PC49296-5g
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid
 1072951-56-4
5g
 £96.00 2025-02-21
Apollo Scientific
PC49296-25g
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid
 1072951-56-4
25g
 £288.00 2025-02-21
Chemenu
CM136182-5g
5-Bromo-2-(trifluoromethoxy)phenylboronic acid
 1072951-56-4 95%
5g
 $126 2023-01-13

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Related Literature

Related Categories

1072951-56-4 ((5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd